Cas no 80572-06-1 ((2R)-2-Aminobutane-1,4-diol)

• Product Name: (2R)-2-Aminobutane-1,4-diol
• CAS No: 80572-06-1
• MF: C₄H₁₁NO₂
• MW: 105.135641336441
• MDL: MFCD18205987
• CID: 4659374
• PubChem ID: 58166072
• Update Time: 2025-10-28

(2R)-2-Aminobutane-1,4-diol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-Aminobutane-1,4-diol
• (R)-2-Aminobutane-1,4-diol

• MDL： MFCD18205987
• Inchi： 1S/C4H11NO2/c5-4(3-7)1-2-6/h4,6-7H,1-3,5H2/t4-/m1/s1
• InChI Key： PYBVXNWDSBYQSA-SCSAIBSYSA-N
• SMILES： OC[C@@H](CCO)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 40.7
• XLogP3: -1.7
• Topological Polar Surface Area: 66.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on (2R)-2-Aminobutane-1,4-diol

Latest Research Insights on (2R)-2-Aminobutane-1,4-diol (CAS: 80572-06-1) in Chemical Biology and Pharmaceutical Applications

The compound (2R)-2-Aminobutane-1,4-diol (CAS: 80572-06-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug synthesis and biocatalysis. This chiral aminodiol serves as a critical building block for the development of bioactive molecules, particularly in the synthesis of antiviral agents and enzyme inhibitors. Recent studies have highlighted its role as a precursor in the production of nucleoside analogs, which are pivotal in antiviral therapies targeting diseases such as HIV and hepatitis.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (2R)-2-Aminobutane-1,4-diol-derived compounds in inhibiting viral polymerases. The research team utilized a combination of molecular docking and kinetic assays to elucidate the binding mechanisms of these analogs, revealing a 40% improvement in inhibitory activity compared to previous generations of nucleoside analogs. These findings underscore the potential of this compound in addressing drug resistance challenges in antiviral therapy.

In the realm of biocatalysis, (2R)-2-Aminobutane-1,4-diol has emerged as a valuable chiral auxiliary for asymmetric synthesis. A breakthrough study in ACS Catalysis (2024) reported the development of a novel enzymatic cascade reaction using engineered transaminases to produce enantiomerically pure derivatives of this compound with >99% ee. This green chemistry approach not only enhances the sustainability of pharmaceutical manufacturing but also reduces production costs by approximately 30% compared to traditional chemical synthesis routes.

Pharmacokinetic studies have also advanced our understanding of this compound's therapeutic potential. Research published in Drug Metabolism and Disposition (2023) investigated the metabolic stability and tissue distribution of (2R)-2-Aminobutane-1,4-diol derivatives in rodent models. The results indicated favorable blood-brain barrier penetration, suggesting potential applications in central nervous system disorders. However, the study also noted the need for structural modifications to improve oral bioavailability, which currently stands at 25-30% in preclinical models.

The pharmaceutical industry has taken note of these developments, with several patent applications filed in 2023-2024 for novel synthetic routes and formulations containing (2R)-2-Aminobutane-1,4-diol. One particularly promising application involves its incorporation into prodrug systems designed for targeted drug delivery in oncology. Early-stage clinical trials are anticipated to begin in 2025 for one such candidate targeting solid tumors with overexpression of γ-glutamyl transpeptidase.

From a safety perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2024) have established an acceptable daily intake level for (2R)-2-Aminobutane-1,4-diol in pharmaceutical applications. The compound demonstrated a favorable safety profile in acute and subchronic toxicity studies, with no observed adverse effects at therapeutic doses. These findings pave the way for its broader adoption in drug development pipelines.

Looking ahead, researchers are exploring the potential of (2R)-2-Aminobutane-1,4-diol in emerging areas such as PROTAC (proteolysis targeting chimera) technology and RNA-targeted therapeutics. Its unique structural features make it particularly suitable for linker design in bifunctional molecules. Computational modeling studies predict that derivatives of this compound may offer improved physicochemical properties for next-generation targeted protein degradation platforms.